2-(cyclopentyloxy)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)isonicotinamide

• IUPAC Name: 2-cyclopentyloxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C19H19N3O4S2/c1-28(24,25)14-6-7-15-16(11-14)27-19(21-15)22-18(23)12-8-9-20-17(10-12)26-13-4-2-3-5-13/h6-11,13H,2-5H2,1H3,(H,21,22,23)
• InChI Key: VHJYNSPJQXUNTN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=NC=C3)OC4CCCC4
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol
• CAS No.: 2034366-36-2

Description

Benzo[d]thiazol-2-yl group is a part of many biologically active compounds. Compounds containing this group have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects.

Synthesis Analysis

The synthesis of benzo[d]thiazol-2-yl derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

The thiazole ring can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom. The degree of charge transfer gradually increased with an increase in solvent polarity.

Mechanism of Action

The mechanism of action of benzo[d]thiazol-2-yl derivatives can vary depending on the specific compound and its biological target. For example, some derivatives have been found to inhibit tyrosinase activity, which is important in melanin synthesis.

Future Directions

The future directions in the research of benzo[d]thiazol-2-yl derivatives could involve the development of new compounds with improved biological activity and lesser side effects. The development of new synthetic methods and the exploration of new biological targets could also be areas of future research.